3-Cyclopropoxy-2-ethylisonicotinonitrile
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-Cyclopropoxy-2-ethylisonicotinonitrile is a heterocyclic compound featuring a pyridine core substituted with a cyclopropoxy group at the 3-position, an ethyl group at the 2-position, and a nitrile moiety at the 4-position (isonicotinonitrile framework). This structure confers unique electronic and steric properties, making it relevant in medicinal chemistry and materials science.
Properties
Molecular Formula |
C11H12N2O |
|---|---|
Molecular Weight |
188.23 g/mol |
IUPAC Name |
3-cyclopropyloxy-2-ethylpyridine-4-carbonitrile |
InChI |
InChI=1S/C11H12N2O/c1-2-10-11(14-9-3-4-9)8(7-12)5-6-13-10/h5-6,9H,2-4H2,1H3 |
InChI Key |
HLSSZHRFELNUAU-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=NC=CC(=C1OC2CC2)C#N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-Cyclopropoxy-2-ethylisonicotinonitrile can be achieved through several synthetic routes. One common method involves the reaction of 3-cyclopropoxy-2-ethylpyridine with cyanogen bromide under basic conditions. The reaction typically proceeds as follows:
Starting Materials: 3-cyclopropoxy-2-ethylpyridine and cyanogen bromide.
Reaction Conditions: The reaction is carried out in the presence of a base, such as sodium hydroxide, in an organic solvent like dichloromethane.
Procedure: The starting materials are mixed in the solvent, and the base is added to initiate the reaction. The mixture is stirred at room temperature for several hours.
Product Isolation: The product is isolated by filtration, followed by purification using column chromatography.
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimization for yield and purity.
Chemical Reactions Analysis
3-Cyclopropoxy-2-ethylisonicotinonitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide. The oxidation typically leads to the formation of carboxylic acid derivatives.
Reduction: Reduction of the nitrile group can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas in the presence of a catalyst. This reaction produces primary amines.
Substitution: The compound can undergo nucleophilic substitution reactions, where the nitrile group is replaced by other nucleophiles, such as amines or alcohols, to form corresponding substituted derivatives.
Scientific Research Applications
3-Cyclopropoxy-2-ethylisonicotinonitrile has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique structure makes it valuable for studying reaction mechanisms and developing new synthetic methodologies.
Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties. Researchers study its interactions with biological targets to understand its mechanism of action.
Medicine: In medicinal chemistry, 3-Cyclopropoxy-2-ethylisonicotinonitrile is explored as a potential lead compound for drug development. Its derivatives may exhibit therapeutic effects against various diseases.
Industry: The compound is used in the development of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and other industrial products.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-2-ethylisonicotinonitrile involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, leading to altered cellular functions. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s derivatives.
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
The compound 3-Ethoxy-2-(2-pyridinyl)propenonitrile (reported in the provided evidence) shares structural similarities with 3-Cyclopropoxy-2-ethylisonicotinonitrile but differs in key substituents :
Key Observations :
- Cyclopropoxy vs. Ethoxy : The cyclopropoxy group introduces ring strain, which may enhance reactivity in nucleophilic substitutions or cycloadditions compared to the ethoxy group. However, its steric bulk could reduce solubility in polar solvents.
- Pyridine Core Differences: The isonicotinonitrile framework (4-cyano) in the target compound likely alters electron distribution compared to the 2-pyridinylpropenonitrile analog, affecting dipole moments and binding interactions in biological systems.
Spectral and Physicochemical Properties
While spectral data for 3-Cyclopropoxy-2-ethylisonicotinonitrile are unavailable, the evidence provides characterization methods for its analog:
- Infrared (IR) Spectroscopy : The ethoxy analog exhibits C≡N stretching at ~2220 cm⁻¹ and C-O-C stretching at ~1100 cm⁻¹ . For the cyclopropoxy variant, C-O-C vibrations may shift due to ring strain.
- NMR Spectroscopy : In the ethoxy compound, the pyridine protons resonate downfield (δ 8.5–9.0 ppm for aromatic H), while ethoxy protons appear at δ 1.2–1.4 ppm (CH₃) and δ 3.8–4.0 ppm (OCH₂) . Cyclopropoxy protons would likely show distinct splitting patterns (e.g., δ 0.5–1.0 ppm for cyclopropane CH₂ and δ 4.5–5.0 ppm for OCH).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
